Cas no 2227834-94-6 ((2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol)

• Product Name: (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol
• CAS No: 2227834-94-6
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6455817
• PubChem ID: 165644573
• Update Time: 2025-06-08

(2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol
• (2R)-1-[1-(4-bromophenyl)cyclopropyl]propan-2-ol
• 2227834-94-6
• EN300-1916291

• Inchi： 1S/C12H15BrO/c1-9(14)8-12(6-7-12)10-2-4-11(13)5-3-10/h2-5,9,14H,6-8H2,1H3/t9-/m1/s1
• InChI Key： QJWWQRCQIAQRLT-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C[C@@H](C)O)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol

Research Brief on (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol (CAS: 2227834-94-6): Recent Advances and Applications

The compound (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol (CAS: 2227834-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and bromophenyl moieties contribute to its stability and ability to interact with biological targets, making it a promising candidate for further pharmacological exploration. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific enzyme pathways associated with inflammatory diseases.

In terms of synthesis, advancements in stereoselective methods have improved the yield and purity of (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol. Researchers have employed catalytic asymmetric hydrogenation techniques to achieve high enantiomeric excess, as detailed in a recent Organic Letters publication. These methodological improvements are critical for scaling up production for preclinical and clinical studies.

Preliminary in vitro and in vivo studies suggest that this compound exhibits low cytotoxicity and favorable pharmacokinetic properties. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potential as a lead compound for developing neuroprotective agents, with promising results in animal models of neurodegenerative diseases. However, further optimization is needed to enhance its bioavailability and target specificity.

In conclusion, (2R)-1-1-(4-bromophenyl)cyclopropylpropan-2-ol represents a versatile scaffold in medicinal chemistry, with emerging applications in inflammation and neurology. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential in other disease areas. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.